Cas no 316826-49-0 (2-Benzothiazolesulfonamide, 6-[[(trifluoromethyl)sulfonyl]amino]-)

• Product Name: 2-Benzothiazolesulfonamide, 6-[[(trifluoromethyl)sulfonyl]amino]-
• CAS No: 316826-49-0
• MF: C₈H₆F₃N₃O₄S₃
• MW: 361.341147899628
• CID: 1452834
• Update Time: 2024-08-25

2-Benzothiazolesulfonamide, 6-[[(trifluoromethyl)sulfonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolesulfonamide, 6-[[(trifluoromethyl)sulfonyl]amino]-

• Inchi： 1S/C8H6F3N3O4S3/c9-8(10,11)21(17,18)14-4-1-2-5-6(3-4)19-7(13-5)20(12,15)16/h1-3,14H,(H2,12,15,16)
• InChI Key： AQFHRIRPLDYFGS-UHFFFAOYSA-N
• SMILES： S1C2=CC(NS(C(F)(F)F)(=O)=O)=CC=C2N=C1S(N)(=O)=O

Computed Properties

• Exact Mass: 360.94738

Experimental Properties

• Density: 1.881±0.06 g/cm3(Predicted)
• Boiling Point: 512.1±60.0 °C(Predicted)
• PSA: 119.22
• pka: 2.48±0.30(Predicted)